molecular formula C11H11F3N2O3 B5296637 5-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}pyridin-2(1H)-one

5-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}pyridin-2(1H)-one

Cat. No. B5296637
M. Wt: 276.21 g/mol
InChI Key: CZPRJPAIKWFCBM-UHFFFAOYSA-N
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Description

5-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}pyridin-2(1H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TFMPP and is a member of the piperazine family of compounds.

Mechanism of Action

The exact mechanism of action of 5-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}pyridin-2(1H)-one is not fully understood. However, it is believed that the compound acts as a partial agonist at serotonin receptors in the brain. This action leads to an increase in serotonin levels, which can have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
5-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}pyridin-2(1H)-one has been shown to have several biochemical and physiological effects. The compound has been shown to increase serotonin levels in the brain, which can have a positive effect on mood and behavior. TFMPP has also been shown to have an effect on the cardiovascular system, leading to an increase in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}pyridin-2(1H)-one in lab experiments is its ability to selectively target serotonin receptors in the brain. This makes it a potential candidate for the treatment of mental disorders such as depression and anxiety. However, the compound also has several limitations, including its potential for toxicity and its limited solubility in water.

Future Directions

There are several potential future directions for research on 5-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}pyridin-2(1H)-one. One potential area of research is the development of new compounds that are more selective and have fewer side effects than TFMPP. Another potential area of research is the development of new treatments for mental disorders such as depression and anxiety that are based on the action of TFMPP and other serotonin receptor agonists. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.

Synthesis Methods

The synthesis of 5-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}pyridin-2(1H)-one is a complex process that involves several steps. The most common method of synthesis involves the reaction of 2-chloropyridine with 2-(trifluoromethyl)morpholine in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride to produce the final compound.

Scientific Research Applications

5-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}pyridin-2(1H)-one has been extensively studied for its potential applications in various fields of science. One of the most significant applications of this compound is in the field of neuroscience. TFMPP has been shown to have an affinity for serotonin receptors in the brain, which makes it a potential candidate for the treatment of mental disorders such as depression and anxiety.

properties

IUPAC Name

5-[2-(trifluoromethyl)morpholine-4-carbonyl]-1H-pyridin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11F3N2O3/c12-11(13,14)8-6-16(3-4-19-8)10(18)7-1-2-9(17)15-5-7/h1-2,5,8H,3-4,6H2,(H,15,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CZPRJPAIKWFCBM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC(CN1C(=O)C2=CNC(=O)C=C2)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11F3N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

276.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}pyridin-2(1H)-one

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